Cas no 444992-78-3 (3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER)
444992-78-3 structure
Product Name:3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER
CAS No:444992-78-3
MF:C10H9BrO3
MW:257.080662488937
CID:1015837
PubChem ID:67323924
Update Time:2025-04-20
3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER
- 444992-78-3
- METHYL 3-ACETYL-5-BROMOBENZOATE
- 3-Acetyl-5-bromobenzoic acid methyl ester
- MZJJCCMUCPSHMV-UHFFFAOYSA-N
- AB76375
- A1-00764
- D87762
- DB-217900
- METHYL3-ACETYL-5-BROMOBENZOATE
- SCHEMBL2224889
-
- Inchi： 1S/C10H9BrO3/c1-6(12)7-3-8(10(13)14-2)5-9(11)4-7/h3-5H,1-2H3
- InChI Key： MZJJCCMUCPSHMV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C=C(C(C)=O)C=1
Computed Properties
- Exact Mass: 255.97351g/mol
- Monoisotopic Mass: 255.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG34434-10mg |
Methyl 3-acetyl-5-bromobenzoate |
444992-78-3 | 98% | 10mg |
$82.00 | 2024-04-20 | |
| A2B Chem LLC | AG34434-25mg |
Methyl 3-acetyl-5-bromobenzoate |
444992-78-3 | 98% | 25mg |
$124.00 | 2024-04-20 |
3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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